Cas no 1797279-04-9 (1-(cyclohexanesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine)

• Product Name: 1-(cyclohexanesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine
• CAS No: 1797279-04-9
• MF: C₁₄H₂₇NO₄S₂
• MW: 337.498481988907
• CID: 5936774
• PubChem ID: 71805996
• Update Time: 2025-10-29

1-(cyclohexanesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohexanesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine
• 3-tert-butylsulfonyl-1-cyclohexylsulfonylpyrrolidine
• AKOS024558573
• 1797279-04-9
• F6435-7333
• 3-(tert-butylsulfonyl)-1-(cyclohexylsulfonyl)pyrrolidine

• Inchi： 1S/C14H27NO4S2/c1-14(2,3)20(16,17)13-9-10-15(11-13)21(18,19)12-7-5-4-6-8-12/h12-13H,4-11H2,1-3H3
• InChI Key： NLLLPXKIOFZMOB-UHFFFAOYSA-N
• SMILES： N1(S(C2CCCCC2)(=O)=O)CCC(S(C(C)(C)C)(=O)=O)C1

Computed Properties

• Exact Mass: 337.13815069g/mol
• Monoisotopic Mass: 337.13815069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-(cyclohexanesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine

Comprehensive Analysis of 1-(cyclohexanesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine (CAS No. 1797279-04-9)

The compound 1-(cyclohexanesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine (CAS No. 1797279-04-9) is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the pyrrolidine core and dual sulfonyl functional groups, make it a subject of growing interest in synthetic chemistry and drug discovery. Researchers are increasingly focusing on this compound due to its modular design, which allows for targeted modifications to enhance bioavailability and selectivity.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. The cyclohexanesulfonyl and 2-methylpropane-2-sulfonyl moieties in this molecule contribute to its stability and metabolic resistance, addressing key challenges in modern drug development. These attributes align with current trends in small-molecule therapeutics, where improved pharmacokinetics and reduced off-target effects are critical. As such, 1-(cyclohexanesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine is being explored for its potential in modulating enzyme activity and protein-protein interactions.

From a synthetic perspective, the preparation of CAS No. 1797279-04-9 involves multi-step organic transformations, including sulfonylation and ring functionalization. The pyrrolidine scaffold serves as a robust platform for further derivatization, enabling the creation of libraries for high-throughput screening. This approach is particularly relevant in the context of fragment-based drug design, a hot topic in pharmaceutical R&D. The compound’s compatibility with modern coupling reagents and catalysts further enhances its appeal to synthetic chemists.

Environmental and regulatory considerations are also shaping the discourse around sulfonamide derivatives. Unlike traditional sulfonamides, 1-(cyclohexanesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine exhibits favorable biodegradability profiles, making it a candidate for sustainable chemistry initiatives. This aspect resonates with the industry’s shift toward green chemistry and reduced ecological footprints. Analytical studies using LC-MS and NMR have confirmed its structural integrity and purity, meeting stringent quality standards for research and industrial use.

Looking ahead, the applications of CAS No. 1797279-04-9 extend beyond pharmaceuticals. Its potential in agrochemical formulations, such as herbicides and fungicides, is under investigation. The compound’s ability to disrupt microbial pathways without harming non-target organisms positions it as a promising alternative to conventional agrochemicals. This dual utility underscores its value in interdisciplinary research, bridging gaps between human health and agricultural productivity.

In summary, 1-(cyclohexanesulfonyl)-3-(2-methylpropane-2-sulfonyl)pyrrolidine represents a convergence of innovation and practicality. Its structural elegance, synthetic accessibility, and broad applicability make it a standout candidate for future scientific breakthroughs. As research progresses, this compound is poised to play a pivotal role in addressing unmet needs across multiple industries.